Cas no 1027514-14-2 ((4-Tert-Butylphenyl)difluoroacetic acid)

• Product Name: (4-Tert-Butylphenyl)difluoroacetic acid
• CAS No: 1027514-14-2
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• MDL: MFCD11007715
• CID: 4559444
• PubChem ID: 39058321
• Update Time: 2024-11-04

(4-Tert-Butylphenyl)difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-alpha,alpha-difluorophenylacetic Acid
• 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetic acid
• 2,2-difluoro-2-(4-tert-butylphenyl)acetic acid
• 2-(4-tert-butylphenyl)-2,2-difluoroacetic acid
• (4-tert-Butylphenyl)difluoroacetic acid
• SY038862
• (4-TERT-BUTYLPHENYL)DIFLUOROACETICACID
• Z1741967998
• MFCD11007715
• Z992750056
• SQCCTMODTJDWCG-UHFFFAOYSA-N
• CS-0119731
• 1027514-14-2
• DTXSID901220654
• AKOS011840242
• DB-016594
• FS-6504
• EN300-373814
• SCHEMBL14076375
• CRB51414
• 4-(tert-Butyl)-alpha,alpha-difluorophenylaceticAcid
• 4-(1,1-Dimethylethyl)-I+/-,I+/--difluorobenzeneacetic acid
• AC2739
• (4-Tert-Butylphenyl)difluoroacetic acid

• MDL： MFCD11007715
• Inchi： 1S/C12H14F2O2/c1-11(2,3)8-4-6-9(7-5-8)12(13,14)10(15)16/h4-7H,1-3H3,(H,15,16)
• InChI Key： SQCCTMODTJDWCG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(=CC=1)C(C)(C)C)F

Computed Properties

• Exact Mass: 228.09618601 g/mol
• Monoisotopic Mass: 228.09618601 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3
• Molecular Weight: 228.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes